Cas no 2227817-54-9 ((1S)-3-amino-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-ol)

• Product Name: (1S)-3-amino-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-ol
• CAS No: 2227817-54-9
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 6435100
• PubChem ID: 165964561
• Update Time: 2025-07-09

(1S)-3-amino-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-ol
• (1S)-3-amino-1-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]propan-1-ol
• 2227817-54-9
• EN300-1809085

• Inchi： 1S/C12H20N2O3/c1-8-12(17-3)11(10(15)4-5-13)9(6-14-8)7-16-2/h6,10,15H,4-5,7,13H2,1-3H3/t10-/m0/s1
• InChI Key： GEPDOBMYVBHZOJ-JTQLQIEISA-N
• SMILES： O[C@@H](CCN)C1=C(C(C)=NC=C1COC)OC

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77.6Ų

Additional information on (1S)-3-amino-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-ol

Recent Advances in the Study of (1S)-3-amino-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-ol (CAS: 2227817-54-9)

The compound (1S)-3-amino-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-ol (CAS: 2227817-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-based structure and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for (1S)-3-amino-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis method that improves yield and purity, addressing previous challenges in large-scale production. The method employs chiral catalysts and advanced purification techniques, ensuring high enantiomeric excess and reproducibility.

Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. In vitro and in vivo studies demonstrated its efficacy in modulating glutamate and GABAergic systems, suggesting potential applications in treating epilepsy, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

Another significant finding comes from a recent preclinical study investigating the compound's anti-inflammatory properties. Researchers observed that (1S)-3-amino-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-ol inhibits key inflammatory cytokines, such as TNF-α and IL-6, in a dose-dependent manner. This anti-inflammatory effect, combined with its neuroprotective properties, positions the compound as a potential candidate for treating neuroinflammatory conditions like multiple sclerosis and Alzheimer's disease.

Despite these promising results, challenges remain in fully elucidating the compound's safety profile and pharmacokinetics. Ongoing research aims to address these gaps, with particular focus on metabolic stability and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (1S)-3-amino-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropan-1-ol (CAS: 2227817-54-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and improved synthetic accessibility underscore its potential as a lead compound for developing novel therapeutics. Future studies will likely explore its applications in broader therapeutic contexts and further refine its pharmacological characteristics.